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Compound of Interest

Compound Name: Sphingadienine

Cat. No.: B150533

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Sphingadienine (d18:2) is a bioactive sphingoid base that plays a significant role in various
cellular processes. As a metabolite of dietary glucosylceramides, it has been shown to
influence skin health by promoting the endogenous production of ceramides, which are crucial
for maintaining the skin's barrier function[1][2][3]. Furthermore, Sphingadienine exhibits anti-
inflammatory properties, suggesting its potential as a therapeutic agent[4]. To facilitate further
research into the biological functions and therapeutic potential of Sphingadienine, we have
developed a sensitive and specific competitive enzyme-linked immunosorbent assay (ELISA)
kit for its quantification in various biological samples.

This document provides detailed application notes and protocols for the Sphingadienine-
specific ELISA kit.

Assay Principle

This kit employs a competitive ELISA format for the quantitative determination of
Sphingadienine. A known amount of Sphingadienine is pre-coated onto the wells of a
microplate. When the sample or standard is added to the wells along with a specific anti-
Sphingadienine antibody, the Sphingadienine in the sample competes with the coated
Sphingadienine for binding to the limited amount of antibody. After an incubation period, the
unbound components are washed away. A secondary antibody conjugated to horseradish
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peroxidase (HRP) is then added, which binds to the captured anti-Sphingadienine antibody.
Following another wash, a substrate solution is added, and the color development is inversely
proportional to the concentration of Sphingadienine in the sample. The reaction is stopped,
and the absorbance is measured at 450 nm. A standard curve is generated to determine the
concentration of Sphingadienine in the unknown samples.

Visualizing the Competitive ELISA Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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